Buturon

Specification

• CAS No.: 3766-60-7
• Molecular Formula: C12H13ClN2O
• Molecular Weight: 236.7 g/mol
• IUPAC Name: 1-but-3-yn-2-yl-3-(4-chlorophenyl)-1-methylurea
• Standard InChI: InChI=1S/C12H13ClN2O/c1-4-9(2)15(3)12(16)14-11-7-5-10(13)6-8-11/h1,5-9H,2-3H3,(H,14,16)
• Standard InChI Key: BYYMILHAKOURNM-UHFFFAOYSA-N
• SMILES: CC(C#C)N(C)C(=O)NC1=CC=C(C=C1)Cl
• Canonical SMILES: CC(C#C)N(C)C(=O)NC1=CC=C(C=C1)Cl

Introduction

Chemical Structure and Properties

Buturon, with the Chemical Abstracts Service (CAS) number 3766-60-7, possesses a molecular weight of 236.70 g/mol and follows the chemical formula C12H13ClN2O. The compound is structurally characterized as a phenylurea derivative, featuring a chlorine-substituted phenyl ring connected to a urea moiety with specific alkyl substitutions.

Physical and Chemical Characteristics

The physical and chemical properties of Buturon significantly influence its application methods, environmental fate, and effectiveness in agricultural settings. These properties dictate how the compound behaves when applied to soil or plant surfaces, its mobility in different environmental compartments, and its stability under various conditions.

Table 1: Physical and Chemical Properties of Buturon

Property	Value
Molecular Formula	C12H13ClN2O
Molecular Weight	236.70 g/mol
CAS Number	3766-60-7
Chemical Class	Phenylurea
Physical State	Solid (at standard conditions)
EC Number	223-187-2

The structure-activity relationship of Buturon is critical to understanding its herbicidal efficacy. The chlorine atom on the phenyl ring contributes to the compound's stability and influences its binding affinity to target proteins in plant systems.

Synthesis and Reaction Mechanisms

The synthesis of Buturon involves a well-defined chemical pathway that utilizes readily available precursors and follows established principles of organic chemistry. This process has been optimized to ensure high yield and purity of the final product.

Synthetic Pathway

The primary synthetic route for Buturon production involves the reaction of para-chlorophenylisocyanate with dimethylamine. This nucleophilic addition reaction is characteristic of phenylurea derivatives synthesis and follows a predictable mechanism that allows for precise control of the reaction conditions and outcome.

The synthesis can be conceptualized in the following sequential steps:

• Preparation of para-chlorophenylisocyanate from the corresponding amine

• Reaction with dimethylamine to form the urea linkage

• Purification and isolation of the final Buturon product

Temperature control during the reaction and effective purification methods are essential parameters for ensuring the quality and yield of the synthesized Buturon.

Chemical Reactivity

Buturon undergoes several significant chemical reactions that are relevant to both its herbicidal function and its environmental fate. Understanding these reactions is crucial for evaluating the compound's efficacy and ecological impact.

The primary reactions include:

• Hydrolysis in aqueous environments, particularly under alkaline conditions

• Photodegradation when exposed to UV radiation

• Metabolic transformations in plant and soil systems

• Binding interactions with soil particles and organic matter

These reactions collectively determine how Buturon persists in the environment, how it is transported through soil and water systems, and ultimately how it affects target and non-target organisms.

Mechanism of Action

Buturon exerts its herbicidal effects through a specific biochemical pathway that disrupts essential plant processes. This mechanism explains both its efficacy against target weeds and its selectivity profile.

Photosynthesis Inhibition

The primary mode of action of Buturon involves the inhibition of photosynthesis in target plants. Specifically, it interferes with the electron transport chain within chloroplasts, blocking the flow of electrons at a critical junction in Photosystem II.

This interference prevents the conversion of light energy to chemical energy, leading to:

• Energy production disruption

• Formation of reactive oxygen species

• Oxidative damage to cell structures

• Eventual plant death through metabolic collapse

Agricultural Applications

Buturon has been employed in various agricultural contexts, offering solutions for weed management across different crop systems. Its selective activity profile makes it particularly valuable for certain applications.

Use Patterns and Efficacy

Buturon is primarily utilized in agricultural settings as a selective herbicide with the following characteristics:

• Pre-emergence control of annual grasses and broadleaf weeds

• Application in specific crop types where selectivity has been established

• Soil-applied treatments that create a herbicidal barrier preventing weed emergence

• Some post-emergence activity against young, actively growing weeds

Analytical Detection Methods

Various analytical techniques have been developed for the detection and quantification of Buturon in environmental samples, agricultural products, and other matrices. These methods are essential for monitoring residues, ensuring compliance with regulatory limits, and conducting research on the compound's environmental fate.

Comparison with Other Phenylurea Herbicides

Buturon belongs to a larger family of phenylurea herbicides that share similar structural features and mechanisms of action. Understanding the relationships between these compounds provides context for Buturon's specific properties and applications.

Structural and Functional Relationships

The phenylurea herbicide class includes several compounds that are structurally related to Buturon, including:

• Monuron

• Diuron

• Linuron

• Chlorotoluron

• Isoproturon

• Metoxuron

• Neburon

These compounds all feature a basic phenylurea structure but differ in their substitution patterns, which influences their specific herbicidal properties, environmental behavior, and toxicological profiles.

Table 2: Comparison of Buturon with Selected Phenylurea Herbicides

The periodic properties classification places Buturon in a specific grouping (g10000) alongside metamitron, certain brominated diphenyl ethers (BDE-99), and other phenylurea compounds including metoxuron, monuron, diuron, and linuron.

Regulatory Status and Classification

Buturon, like other agricultural pesticides, is subject to regulatory oversight that governs its registration, approved uses, application rates, and maximum residue limits. These regulations vary by jurisdiction and are based on scientific assessments of the compound's efficacy, environmental impact, and safety profile.

Classification and Listing

Buturon has been classified under several relevant categories:

• As a herbicide for agricultural use

• As a phenylurea derivative based on its chemical structure

• In some contexts, among persistent organic pollutants (POPs)

The safety data sheet indicates that Buturon falls under specific regulatory frameworks, including:

• Regulation (EC) No. 1907/2006

• Regulation (EC) No. 1272/2008

These classifications have implications for the compound's approved uses, handling requirements, and monitoring protocols across different regions and agricultural systems.